Cas no 10264-39-8 (Carbamodithioic acid, diethyl-, 2-cyanoethyl ester)

Carbamodithioic acid, diethyl-, 2-cyanoethyl ester structure

10264-39-8 structure

Product Name:Carbamodithioic acid, diethyl-, 2-cyanoethyl ester

CAS No:10264-39-8

Molecular Formula:C₈H₁₄N₂S₂

Molecular Weight:202.34016

CID:95954

PubChem ID:11694111

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Carbamodithioic acid, diethyl-, 2-cyanoethyl ester Properties

Names and Identifiers

- Carbamodithioic acid, diethyl-, 2-cyanoethyl ester
- 2-cyanoethyl N,N-diethylcarbamodithioate
- 2-cyanoethyl diethylcarbamodithioate
- 2-Cyanoethyldiethyldithiocarbamat
- 3-(Diaethyl-thiocarbamoylmercapto)-propionitril
- AGN-PC-00E9X4
- CTK0D8954
- Diaethyl-dithiocarbamidsaeure-(2-cyan-aethylester)
- diethyl-dithiocarbamic acid-(2-cyano-ethyl ester)
- ESTER-105
- Carbamodithioic acid, N,N-diethyl-, 2-cyanoethyl ester
- 3-[(DIETHYLCARBAMOTHIOYL)SULFANYL]PROPANENITRILE
- DTXSID70470716
- cyanoethyl diethyldithiocarbamate
- 10264-39-8
- +Expand
- InChIKey： OVORRQJAJFTHJJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H14N2S2/c1-3-10(4-2)8(11)12-7-5-6-9/h3-5,7H2,1-2H3
- SMILES： C(N(CC)C(SCCC#N)=S)C

Computed Properties

Exact Mass: 202.06002
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 202.05984080g/mol
Heavy Atom Count: 12
Complexity: 179
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.7
Topological Polar Surface Area: 84.4Å²

Experimental Properties

PSA: 27.03
Melting Point: 30 ºC
Solubility: Very slightly soluble (0.22 g/l) (25 º C),
Density: 1.122±0.06 g/cm3 (20 ºC 760 Torr),

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10264-39-8 (Carbamodithioic acid, diethyl-, 2-cyanoethyl ester) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:10264-39-8)ESTER-105

Purity:99%

Quantity:200KG

Price($):discuss personally